Cas no 136082-41-2 (5-Methoxyisolariciresinol)

5-Methoxyisolariciresinol structure
5-Methoxyisolariciresinol structure
Product Name:5-Methoxyisolariciresinol
CAS No:136082-41-2
MF:C21H26O7
MW:390.43
CID:1240230
PubChem ID:10249800
Update Time:2025-04-28

5-Methoxyisolariciresinol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-, (1S,2R,3R)-
    • 5-Methoxyisolariciresinol
    • (1S,2R,3R)-1,2,3,4-Tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-2,3-naphthalenedimethanol
    • HY-N7843
    • (6R,7R,8S)-8-(4-hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-1,3-dimethoxy-5,6,7,8-tetrahydronaphthalen-2-ol
    • CS-0138432
    • (+)-8-methoxyisolariciresinol
    • BDBM50242209
    • AKOS032962750
    • CHEMBL508302
    • Inchi: 1S/C21H26O7/c1-26-16-7-11(4-5-15(16)24)18-14(10-23)13(9-22)6-12-8-17(27-2)20(25)21(28-3)19(12)18/h4-5,7-8,13-14,18,22-25H,6,9-10H2,1-3H3/t13-,14-,18+/m0/s1
    • InChI Key: ZPRAJLPWRSLALC-SUNYJGFJSA-N
    • SMILES: OC[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)O)C2C(=C(C(=CC=2C[C@H]1CO)OC)O)OC

Computed Properties

  • Exact Mass: 390.16788
  • Monoisotopic Mass: 390.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 599.3±50.0 °C at 760 mmHg
  • Flash Point: 316.3±30.1 °C
  • Solubility: Very slightly soluble (0.78 g/l) (25 º C),
  • PSA: 108.61
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Methoxyisolariciresinol Security Information

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